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An In-depth Technical Guide to the Physicochemical Properties of 8-Bromoquinolin-3-amine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties
of 8-Bromoquinolin-3-amine (CAS No. 347146-15-0). As a functionalized quinoline, this
compound is of significant interest in medicinal chemistry and materials science, serving as a
key intermediate in the synthesis of novel therapeutic agents and functional materials.[1] While
direct, publicly available experimental data for this specific molecule is limited, this guide
synthesizes information from closely related analogues and established chemical principles to
provide expert-predicted values, detailed analytical protocols, and the scientific rationale
underpinning these methodologies. The document is structured to offer both a predictive
characterization of the molecule and a practical framework for its empirical validation in a
laboratory setting.

Molecular Structure and Core Identifiers
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8-Bromoquinolin-3-amine is a heterocyclic aromatic compound. The foundational structure is
a quinoline ring system, which is a bicyclic heteroaromatic composed of a benzene ring fused
to a pyridine ring. In this derivative, a bromine atom is substituted at the 8-position of the
guinoline ring, and an amine group is substituted at the 3-position.

The strategic placement of the electron-withdrawing bromine atom and the electron-donating
amino group on the quinoline scaffold is expected to significantly influence the molecule's
electronic distribution, reactivity, and potential for intermolecular interactions.[2]

Table 1: Core Molecular Identifiers for 8-Bromoquinolin-3-amine

Property Value Source(s)
IUPAC Name 8-bromoquinolin-3-amine

CAS Number 347146-15-0 [3]141[5][6]
Molecular Formula CoH7BrN2 [61[7]
Molecular Weight 223.07 g/mol [6][7]
Canonical SMILES clecez=CleEChBIN=Ce= [3]
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Predicted Physicochemical Properties

The following properties are predicted based on the analysis of structurally similar compounds,
including 8-bromoquinoline, 3-aminoquinoline, and other substituted quinolines. These values
provide a scientifically grounded baseline for experimental design.

Physical State and Appearance

Based on related aminoquinolines and bromoquinolines, 8-Bromoquinolin-3-amine is
predicted to be a solid at room temperature, likely appearing as a crystalline powder with a
color ranging from off-white to yellow or light brown.
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Melting and Boiling Points

Melting Point: A precise experimental melting point is not publicly available. For context, 8-
bromoquinoline has a melting point of 58-59 °C.[8] The introduction of a primary amino group
typically increases the melting point due to its ability to form intermolecular hydrogen bonds,
which strengthens the crystal lattice. Therefore, the melting point of 8-Bromoquinolin-3-
amine is anticipated to be significantly higher than that of 8-bromoquinoline.

Boiling Point: The boiling point of 8-bromoquinoline is reported as 112-113 °C at a reduced
pressure of 0.5 mmHg.[9] Due to the strong intermolecular hydrogen bonding from the amine
group, 8-Bromogquinolin-3-amine will have a substantially higher boiling point and is likely
to decompose before boiling at atmospheric pressure.

Solubility Profile

A quantitative solubility profile is not documented. However, a qualitative assessment can be

made based on its structure:

Water: Solubility in neutral water is expected to be low. The molecule possesses a large,
hydrophobic aromatic core.

Acidic Aqgueous Solutions: Solubility is expected to increase significantly in acidic media
(e.g., dilute HCI). The basic nitrogen of the amino group and the quinoline ring will be
protonated, forming a more soluble salt.

Organic Solvents: The compound is predicted to be soluble in polar organic solvents such as
DMSO (dimethyl sulfoxide), DMF (dimethylformamide), and methanol, and likely to have
moderate to low solubility in less polar solvents like dichloromethane and ethyl acetate. This
is consistent with the solubility of related aminoquinolines.[10]

Acidity/Basicity (pKa)

The pKa of an amine is typically reported as the pKa of its conjugate acid (pKaH).[11] The

quinoline nitrogen and the exocyclic amino group are both basic centers.

Quinoline Nitrogen: The pKa of quinoline itself is approximately 4.9.[12][13] The bromine at
position 8, being electron-withdrawing, will decrease the basicity of the ring nitrogen.
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e Amino Group: The amino group at position 3 is expected to be the more basic site. However,

its basicity will be reduced compared to a simple aniline due to the electron-withdrawing

nature of the fused aromatic ring system.

Considering these factors, the pKa of the conjugate acid of 8-Bromoquinolin-3-amine is

estimated to be in the range of 3.5 - 5.0. This is a critical parameter for designing extraction

procedures and for understanding its physiological behavior in drug development.

Table 2: Summary of Predicted Physicochemical Properties

Property Predicted Value/Profile Rationale/Comparison
Off-white to yellow/brown Typical for functionalized
Appearance ) ) ] ]
crystalline solid aromatic amines.
Expected to be higher than 8-
] ] bromoquinoline (58-59 °C) due
Melting Point > 60 °C )
to hydrogen bonding from the
amino group.[8]
N ) High; likely decomposes at Strong intermolecular forces
Boiling Point ) ) ) )
atmospheric pressure (H-bonding, dipole-dipole).
Low in water; soluble in dilute Based on the hydrophobic
Solubility acid and polar organic solvents  quinoline core and the polar,

(DMSO, DMF)

basic amino group.[10]

pKa (of conjugate acid)

3.5-50

Based on the pKa of quinoline
(4.9) and the electronic effects
of the bromo and amino
substituents.[12][13]

Spectroscopic Characterization Profile

While specific spectra are not publicly available, their key features can be reliably predicted.

This section provides an expert analysis of the expected spectral data and serves as a guide

for structural confirmation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the unambiguous structural elucidation of this molecule. A
deuterated solvent such as DMSO-ds is a logical choice, given the predicted solubility and its
ability to allow for the observation of exchangeable N-H protons.[5]

The proton NMR spectrum will show distinct signals for the aromatic protons and the amine
protons.

o Aromatic Region (approx. 7.0 - 9.0 ppm): Five signals are expected in this region,
corresponding to the protons on the quinoline ring. The chemical shifts will be influenced by
the electron-donating effect of the NH2 group and the electron-withdrawing/anisotropic
effects of the Br atom and the ring nitrogen. Protons ortho to the amino group (H-2 and H-4)
will be shifted upfield relative to unsubstituted quinoline, while protons near the bromine and
ring nitrogen will be shifted downfield.[2]

e Amine Protons (approx. 5.0 - 6.0 ppm in DMSO-ds): The two protons of the primary amine
will likely appear as a broad singlet. Its chemical shift is solvent and concentration-
dependent.

Table 3: Predicted *H NMR Chemical Shifts (in DMSO-ds)

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://www.chemicalbook.com/SpectrumEN_347146-15-0_1HNMR.htm
https://www.benchchem.com/pdf/Spectroscopic_Characterization_of_6_8_Dibromoquinolin_3_amine_A_Technical_Overview.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Proton

Predicted & (ppm)

Multiplicity Rationale

H-2

8.5-8.7

Downfield due to
proximity to ring

s (singlet) nitrogen, singlet due
to lack of adjacent

proton.

H-4

72-74

Upfield due to strong
donating effect of NH2

s (singlet) group, singlet due to
lack of adjacent

proton.

H-5

7.8-8.0

d (doublet) Influenced by the
ouble
bromine at C8.

H-6

74-76

Expected triplet due to
t (triplet) coupling with H-5 and
H-7.

H-7

76-7.8

d (doublet) Influenced by the
ouble
bromine at C8.

-NH:2

5.0-6.0

Exchangeable
br s (broad s) protons, chemical shift

is variable.

The 13C NMR spectrum will show nine distinct signals for the carbon atoms of the quinoline

ring.

e C-Br (approx. 115 - 125 ppm): The carbon atom directly attached to the bromine (C-8) will

show a characteristic shift.

e C-N (approx. 140 - 150 ppm): The carbon atom bearing the amino group (C-3) will be

significantly deshielded.

o Other aromatic carbons will appear in the typical range of 110-150 ppm.
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Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and provide structural information through

fragmentation patterns.

Molecular lon Peak: The key feature will be the molecular ion peak cluster. Due to the natural
isotopic abundance of bromine (7°Br and 8Br are in an approximate 1:1 ratio), a
characteristic M and M+2 pattern will be observed.[2] The expected peaks will be at m/z 222
(for CoH77°BrN2) and m/z 224 (for CoH781BrNz2), with nearly equal intensity.

Fragmentation: Common fragmentation pathways would involve the loss of Br, HCN, or
elements of the amino group.

Infrared (IR) Spectroscopy

The IR spectrum will provide clear evidence for the presence of the key functional groups.[14]

N-H Stretching (3200-3500 cm~1): As a primary amine, two distinct, medium-intensity sharp
bands are expected in this region, corresponding to the symmetric and asymmetric N-H
stretches.[15][16]

N-H Bending (1580-1650 cm~1): A medium to strong scissoring vibration is characteristic of
primary amines.[14]

Aromatic C=C and C=N Stretching (1400-1620 cm~1): Multiple sharp bands will appear in
this region, characteristic of the quinoline ring system.

C-N Stretching (1250-1335 cm~1): A band corresponding to the aromatic C-N stretch is
expected.[14]

C-Br Stretching (500-680 cm~1): A band in the fingerprint region will indicate the presence of
the carbon-bromine bond.

Experimental Methodologies

The following protocols are designed for the empirical determination of the physicochemical

properties of 8-Bromoquinolin-3-amine.
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Workflow for Physicochemical Characterization
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Caption: Workflow for Synthesis and Physicochemical Characterization.

Protocol: NMR Spectroscopic Analysis

o Sample Preparation: Accurately weigh 5-10 mg of purified 8-Bromoquinolin-3-amine and
dissolve it in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-ds) in a 5
mm NMR tube.

e Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Shim the instrument to
achieve optimal magnetic field homogeneity.

e 1H NMR Acquisition:
o Acquire a standard one-dimensional proton spectrum.
o Set the spectral width to cover a range of -1 to 12 ppm.
o Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.
o Reference the spectrum to the residual solvent peak of DMSO-de (0 = 2.50 ppm).

e 13C NMR Acquisition:

o

Acquire a proton-decoupled carbon spectrum.

[¢]

Set the spectral width to cover a range of 0 to 180 ppm.

[¢]

A larger number of scans will be required due to the lower natural abundance of 3C.

[e]

Reference the spectrum to the solvent peak of DMSO-ds (0 = 39.52 ppm).

o Data Processing: Process the raw data using appropriate software (e.g., MestReNova,
TopSpin). Perform Fourier transformation, phase correction, and baseline correction.
Integrate the *H NMR signals and pick peaks for both spectra.

Protocol: pKa Determination via Potentiometric Titration

o Solution Preparation: Prepare a stock solution of 8-Bromoquinolin-3-amine of known
concentration (e.g., 0.01 M) in a suitable solvent system, such as a water/methanol mixture
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to ensure solubility.

Titration Setup: Place the solution in a thermostatted vessel equipped with a magnetic stirrer.
Calibrate and immerse a pH electrode in the solution.

Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCI).
Record the pH value after each incremental addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined
from the pH at the half-equivalence point of the titration curve. The equivalence point is
identified as the point of maximum slope on the first derivative plot.

Synthesis Pathway Overview

A plausible synthetic route to 8-Bromoquinolin-3-amine involves the nitration of 8-
bromoquinoline followed by the reduction of the nitro group. This is a standard and reliable
method for the introduction of an amino group onto an aromatic ring.

Nitration Reduction

8-Bromoquinoline HNOs/H2804 8-Bromo-3-nitroquinoline 8., SnCl2/HCI or Fe/NH4Cl

8-Bromoquinolin-3-amine

Click to download full resolution via product page

Caption: Plausible synthetic route to 8-Bromoquinolin-3-amine.

Safety and Handling

As with any halogenated aromatic amine, 8-Bromoquinolin-3-amine should be handled with
appropriate safety precautions. While a specific safety data sheet (SDS) is not widely available,
the hazards can be inferred from related compounds.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

e Engineering Controls: Handle the solid material in a well-ventilated area or a chemical fume
hood to avoid inhalation of dust.
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o Toxicology: Aromatic amines and halogenated compounds can be toxic and may cause skin
irritation or allergic reactions. Avoid direct contact with skin and eyes. The dihydrochloride
salt of the compound is classified as acutely toxic if swallowed.

o Storage: Store in a tightly sealed container in a cool, dry, and dark place, under an inert
atmosphere.[3]

Conclusion

8-Bromoquinolin-3-amine is a molecule with significant potential, warranting a thorough
understanding of its fundamental properties. This guide provides a robust, science-backed
framework for its physicochemical profile, from its core identity to its detailed spectroscopic
characteristics. While relying on predictive methods in the absence of complete public data, the
analysis and protocols herein offer researchers a solid foundation to confidently synthesize,
characterize, and utilize this compound in their scientific endeavors. The provided
methodologies for empirical validation are crucial next steps for any laboratory working with this
promising chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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